Cas no 627531-43-5 (Benzonitrile, 4-amino-2-bromo-3-methyl-)

• Product Name: Benzonitrile, 4-amino-2-bromo-3-methyl-
• CAS No: 627531-43-5
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 1639822
• Update Time: 2024-09-12

Benzonitrile, 4-amino-2-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-2-bromo-3-methyl-

• Inchi： 1S/C8H7BrN2/c1-5-7(11)3-2-6(4-10)8(5)9/h2-3H,11H2,1H3
• InChI Key： LXEJLIFHLLJYFB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N)C(C)=C1Br

Computed Properties

• Exact Mass: 209.97931

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 369.5±42.0 °C(Predicted)
• PSA: 49.81
• pka: 0.50±0.10(Predicted)